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Compound of Interest

Compound Name: F0045(S)

Cat. No.: B15563857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the discovery and initial characterization

of F0045(S), a potent small-molecule inhibitor of influenza A virus hemagglutinin (HA). The

information presented is compiled from publicly available research, offering a centralized

resource for understanding its mechanism of action, binding characteristics, and antiviral

activity.

Introduction
F0045(S) is a novel antiviral compound identified as a direct inhibitor of the influenza A

hemagglutinin protein.[1][2][3] It functions by disrupting the membrane fusion process, a critical

step in the viral lifecycle, thereby preventing the release of the viral genome into the host cell.

[1][4] The discovery of F0045(S) stemmed from a large-scale high-throughput screening effort

and represents a significant advancement in the pursuit of new therapeutic agents against

influenza.

Discovery and Screening
F0045(S) was identified from a screening of approximately 72,000 compounds. The primary

screening assay was a novel, high-throughput fluorescence polarization method designed to

identify molecules that bind to the stem region of the H1/Puerto Rico/8/1934 (H1/PR8) HA

trimer. This approach led to the identification of the F0045 scaffold as a promising hit.
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Influenza Virus Entry and Inhibition by F0045(S)

Influenza Virus
Attaches to Host Cell

Virus is Internalized
via Endocytosis

Endosome Acidifies

HA Undergoes
Conformational Change

Viral and Endosomal
Membranes Fuse

Viral Genome Released
into Cytoplasm

F0045(S)

Inhibits

Experimental Characterization Workflow

Surface Plasmon Resonance &
Differential Scanning Fluorimetry

Characterized F0045(S)

Binding Affinity & Stability

Virus Neutralization &
Cell Death Assays

Efficacy & Potency

X-ray Crystallography

Binding Mode

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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